Cas no 847026-46-4 (4,5-diiodo-1h-pyridazin-6-one)

• Product Name: 4,5-diiodo-1h-pyridazin-6-one
• CAS No: 847026-46-4
• MF: C₄H₂I₂N₂O
• MW: 347.880424976349
• CID: 1825093
• PubChem ID: 49875584
• Update Time: 2025-04-21

4,5-diiodo-1h-pyridazin-6-one Chemical and Physical Properties

Names and Identifiers

• 4,5-diiodo-1H-pyridazin-6-one
• 4,5-Diiodopyridazin-3(2H)-one
• DB-082483
• 4,5-diiodo-3(2H)-pyridazinone
• E86073
• DTXSID00678844
• 847026-46-4
• AU-059/43521503
• AKOS000282865
• SCHEMBL11919272
• 4,5-diiodo-1h-pyridazin-6-one

• Inchi： 1S/C4H2I2N2O/c5-2-1-7-8-4(9)3(2)6/h1H,(H,8,9)
• InChI Key： UNBXOAJHGTYEPI-UHFFFAOYSA-N
• SMILES： IC1=C(C=NNC1=O)I

Computed Properties

• Exact Mass: 347.82600
• Monoisotopic Mass: 347.82566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 45.75000
• LogP: 0.97910